Cas no 146255-66-5 (DHPG)

DHPG ((RS) -3,5-dhpg) is an amino acid. It is an agonist of the first group of metabotropic glutamate receptors mGluR (mGluR 1 and mGluR 5) that is effective \ selective. It has no obvious effect on the second \ third group of mGluR DHPG ((RS) - 3,5-DHPG) is also an effective antagonist of mGluR coupled with phospholipase D

DHPG structure

Product Name:DHPG

CAS No:146255-66-5

Molecular Formula:C_₈H_₉NO_₄

Molecular Weight:183.161362409592

MDL:MFCD00272595

CID:161585

PubChem ID:108001

DHPG Properties

Names and Identifiers

- Benzeneacetic acid, a-amino-3,5-dihydroxy-
- (RS)-3,5-DHPG
- 3,5-dihydroxyphenylglycine
- (RS)-3,5-DIHYDROXYPHENYLGLYCINE
- DL-ALPHA-(3,5-DIHYDROXYPHENYL)GLYCINE
- DHPG
- NCGC00024545-02
- L000068
- HOOWCUZPEFNHDT-UHFFFAOYSA-N
- 2-amino-2-(3,5-dihydroxyphenyl)acetic acid
- A814242
- SR-01000597610
- 3,5-Dhpg
- SCHEMBL1512962
- (RS)-3,5-DHPG(RS)-3,5-DHPG
- AKOS006230321
- CS-0020572
- C8H9NO4
- Benzeneacetic acid, alpha-amino-3,5-dihydroxy-
- DL-3,5-dihydroxyphenylglycine
- (R,S)-3,5-DHPG
- DL-2-(3,5-DIHYDROXYPHENYL)GLYCINE
- alpha-Amino-3,5-dihydroxybenzeneacetic acid
- UNII-5YR2N37E6D
- NS00014709
- DTXSID901311536
- NCGC00015338-03
- CHEMBL66105
- 146255-66-5
- WFA25566
- HY-12598A
- 2-amino-2-(3,5-dihydroxyphenyl)-acetic acid
- BRD-A20589515-001-01-1
- CHEBI:93822
- J-012694
- HB0026
- HMS3266G15
- HMS3675E15
- 2-azanyl-2-[3,5-bis(oxidanyl)phenyl]ethanoic acid
- (+/-)-.ALPHA.-AMINO-3,5-DIHYDROXYBENZENEACETIC ACID
- S-3,5-dihydroxyphenylglycine
- E98650
- (+/-)-3,5-DHPG HCl
- HMS3411E15
- SR-01000597610-1
- GTPL1367
- EN300-298606
- 5YR2N37E6D
- Q27073605
- DHPG ((RS)-3，5-DHPG)
- DHPG-3,5
- DA-48824
- (RS)-3,5-Dihydroxyphenylglycine
- 3,5-Dihydroxyphenylglycine
- BRD-A20589515-001-02-9
- (+/-)-ALPHA-AMINO-3,5-DIHYDROXYBENZENEACETIC ACID
- +Expand
- MDL： MFCD00272595
- InChIKey： HOOWCUZPEFNHDT-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9NO4/c9-7(8(12)13)4-1-5(10)3-6(11)2-4/h1-3,7,10-11H,9H2,(H,12,13)
- SMILES： OC(C(C1=CC(O)=CC(O)=C1)N)=O

Computed Properties

Exact Mass: 183.053
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 183.053
Heavy Atom Count: 13
Complexity: 187
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.4
Topological Polar Surface Area: 104Å²

Experimental Properties

LogP: 0.66730
PSA: 89.79000
Refractive Index: 1.713
Boiling Point: 448.8°Cat760mmHg
Flash Point: 262.388°C
Density: 1.567

DHPG Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ALH1-5mg	(RS)-3,5-DHPG	146255-66-5	99%	5mg	$97.00
A2B Chem LLC	AE93589-5mg	(RS)-3,5-DHPG	146255-66-5	≥98%	5mg	$61.00	2024-04-20
Aaron	AR00ALPD-5mg	(RS)-3,5-DHPG	146255-66-5	98%	5mg	$294.00
Ambeed	A662892-250mg	DL-3,5-dihydroxyphenylglycine	146255-66-5	99%	250mg	$501.0	2023-06-24
Axon Medchem	1739-10 mg	(RS)-3,5-DHPG	146255-66-5	99%	10mg	€90.00	2023-07-10
ChemScence	CS-0020572-500mg	DHPG	146255-66-5	99.31%	500mg	$1100.0	2021-09-02
Enamine	EN300-298606-0.05g	2-amino-2-(3,5-dihydroxyphenyl)acetic acid	146255-66-5	95%	0.05g	$193.0	2023-09-06
eNovation Chemicals LLC	Y1253254-5mg	(RS)-3,5-DHPG	146255-66-5	99%	5mg	$220	2024-06-06
Key Organics Ltd	AS-16515-10MG	(+/-)-3,5-DHPG HCl	146255-66-5	>95%	10mg	£279.36	2023-09-08
MedChemExpress	HY-12598A-5mg	DHPG	146255-66-5	99.65%	5mg	￥900	2024-04-20

DHPG Related Literature

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Christopher P. Gordon Org. Biomol. Chem. 2018 16 180
2. Bifunctional antimicrobial conjugates and hybrid antimicrobials

P. Klahn,M. Br?nstrup Nat. Prod. Rep. 2017 34 832
3. Structural diversity, biosynthesis, and biological functions of lipopeptides from Streptomyces

Songya Zhang,Yunliang Chen,Jing Zhu,Qiujie Lu,Max J. Cryle,Youming Zhang,Fu Yan Nat. Prod. Rep. 2023 40 557
4. Solid-phase synthesis of a putative heptapeptide intermediate in vancomycin biosynthesis

Ernst Freund,John A. Robinson Chem. Commun. 1999 2509
5. The biosynthetic implications of late-stage condensation domain selectivity during glycopeptide antibiotic biosynthesis

Melanie Schoppet,Madeleine Peschke,Anja Kirchberg,Vincent Wiebach,Roderich D. Süssmuth,Evi Stegmann,Max J. Cryle Chem. Sci. 2019 10 118
6. How to tailor non-ribosomal peptide products—new clues about the structures and mechanisms of modifying enzymes

Stefan A. Samel,Mohamed A. Marahiel,Lars-Oliver Essen Mol. BioSyst. 2008 4 387
7. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products

Rashed S. Al Toma,Clara Brieke,Max J. Cryle,Roderich D. Süssmuth Nat. Prod. Rep. 2015 32 1207
8. Application of isothermal titration calorimetry as a tool to study natural product interactions

O. Callies,A. Hernández Daranas Nat. Prod. Rep. 2016 33 881
9. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products

Rashed S. Al Toma,Clara Brieke,Max J. Cryle,Roderich D. Süssmuth Nat. Prod. Rep. 2015 32 1207
10. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products

Rashed S. Al Toma,Clara Brieke,Max J. Cryle,Roderich D. Süssmuth Nat. Prod. Rep. 2015 32 1207

146255-66-5 (DHPG) Related Products

Recommended suppliers

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